Cas no 870704-26-0 (3-cyclopropyl-1H-pyrazole-4-carboxylic acid)

3-Cyclopropyl-1H-pyrazole-4-carboxylic acid is a heterocyclic carboxylic acid derivative featuring a cyclopropyl substituent and a pyrazole core. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile building block for the synthesis of biologically active molecules. The cyclopropyl group enhances steric and electronic properties, while the pyrazole moiety offers opportunities for further functionalization. Its carboxylic acid functionality allows for easy derivatization into esters, amides, or other derivatives, making it valuable in drug discovery and agrochemical applications. The compound exhibits good stability and compatibility with standard synthetic protocols, facilitating its use in multi-step organic transformations.
3-cyclopropyl-1H-pyrazole-4-carboxylic acid structure
870704-26-0 structure
Product Name:3-cyclopropyl-1H-pyrazole-4-carboxylic acid
CAS No:870704-26-0
MF:C7H8N2O2
MW:152.150621414185
MDL:MFCD06208645
CID:1861763
PubChem ID:24883355
Update Time:2025-06-07

3-cyclopropyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-cyclopropyl-1h-pyrazole-4-carboxylic Acid
    • 3-Cyclopropylpyrazole-4-carboxylic acid
    • SureCN2214727
    • 644846_ALDRICH
    • CTK5F7705
    • MolPort-003-938-172
    • AG-H-51083
    • 3-cyclopropyl-1H-pyrazole-4-carboxylic acid
    • 3-Cyclopropyl-1H-pyrazole-4-carboxylic acid (ACI)
    • BDRDAUXEHDELHS-UHFFFAOYSA-N
    • SCHEMBL2214727
    • Z335447560
    • AKOS009185855
    • 3-cyclopropyl-1H-pyrazole-4-carboxylicacid
    • CS-0139255
    • VJB70426
    • DTXSID60584573
    • AS-48438
    • 870704-26-0
    • SCHEMBL21816205
    • AKOS022475311
    • F30997
    • MFCD06798101
    • EN300-121101
    • 3-Cyclopropylpyrazole-4-carboxylic acid, 96%
    • MDL： MFCD06208645
    • Inchi： 1S/C7H8N2O2/c10-7(11)5-3-8-9-6(5)4-1-2-4/h3-4H,1-2H2,(H,8,9)(H,10,11)
    • InChI Key： BDRDAUXEHDELHS-UHFFFAOYSA-N
    • SMILES： O=C(C1C(C2CC2)=NNC=1)O

Computed Properties

  • Exact Mass: 152.05900
  • Monoisotopic Mass: 152.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • Density: 1.499
  • Melting Point: 264-268 °C (dec.) (lit.)
  • Boiling Point: 385.1°C at 760 mmHg
  • Flash Point: 186.7°C
  • Refractive Index: 1.665
  • PSA: 65.98000
  • LogP: 0.98530

3-cyclopropyl-1H-pyrazole-4-carboxylic acid Security Information

  • Symbol: GHS06
  • Signal Word：Danger
  • Hazard Statement： H301-H319
  • Warning Statement： P301+P310-P305+P351+P338
  • Hazardous Material transportation number：UN 2811 6.1/PG 3
  • WGK Germany：3
  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn
  • Risk Phrases：R22

3-cyclopropyl-1H-pyrazole-4-carboxylic acid Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-cyclopropyl-1H-pyrazole-4-carboxylic acid Pricemore >>

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